Cas no 1227507-99-4 (5-Chloro-2-hydroxypyridine-4-acetonitrile)

• Product Name: 5-Chloro-2-hydroxypyridine-4-acetonitrile
• CAS No: 1227507-99-4
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4913969
• Update Time: 2025-06-08

5-Chloro-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C7H5ClN2O/c8-6-4-10-7(11)3-5(6)1-2-9/h3-4H,1H2,(H,10,11)
• InChI Key： RUNVSIGYMILIOV-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C=C1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: -0.2
• Topological Polar Surface Area: 52.9

Additional information on 5-Chloro-2-hydroxypyridine-4-acetonitrile

Introduction to 5-Chloro-2-hydroxypyridine-4-acetonitrile (CAS No: 1227507-99-4)

5-Chloro-2-hydroxypyridine-4-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1227507-99-4, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, featuring a pyridine core with chloro, hydroxyl, and nitrile functional groups, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures.

The structural motif of 5-Chloro-2-hydroxypyridine-4-acetonitrile makes it a valuable precursor in medicinal chemistry. The presence of the chloro substituent at the 5-position and the hydroxyl group at the 2-position introduces unique electronic and steric properties, enabling selective modifications through various chemical transformations. Furthermore, the nitrile group at the 4-position provides a site for further functionalization, such as hydrolysis to an amide or carboxylic acid, expanding its synthetic potential.

In recent years, 5-Chloro-2-hydroxypyridine-4-acetonitrile has been explored in the development of novel therapeutic agents. Its pyridine scaffold is a common feature in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The compound’s ability to serve as a building block for heterocyclic derivatives has been leveraged in designing drugs with enhanced pharmacological profiles.

One notable application of 5-Chloro-2-hydroxypyridine-4-acetonitrile is in the synthesis of kinase inhibitors. Kinases are pivotal enzymes involved in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. Researchers have utilized this compound to develop inhibitors with potential applications in oncology and inflammatory diseases. The chloro and hydroxyl groups facilitate coupling reactions with amines or other nucleophiles, allowing for the construction of potent kinase inhibitors.

Additionally, 5-Chloro-2-hydroxypyridine-4-acetonitrile has found utility in the agrochemical sector. Pyridine derivatives are widely employed in pesticides and herbicides due to their efficacy in modulating plant growth regulators and pest metabolism. The structural features of this compound make it a suitable candidate for designing novel agrochemicals with improved environmental compatibility and target specificity.

The synthesis of 5-Chloro-2-hydroxypyridine-4-acetonitrile typically involves multi-step organic reactions starting from commercially available pyridine precursors. Key steps often include chlorination, hydroxylation, and cyanation reactions, each requiring careful optimization to achieve high yields and purity. Advances in catalytic methods have further refined these synthetic routes, enhancing efficiency and reducing byproduct formation.

Recent studies have highlighted the role of 5-Chloro-2-hydroxypyridine-4-acetonitrile in drug discovery beyond kinase inhibition. Its scaffold has been incorporated into molecules targeting other therapeutic areas, including central nervous system disorders and infectious diseases. The versatility of this compound underscores its importance as a synthetic intermediate in modern medicinal chemistry.

The pharmacokinetic properties of derivatives derived from 5-Chloro-2-hydroxypyridine-4-acetonitrile are also subjects of ongoing research. Understanding how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) is crucial for optimizing drug candidates. Computational modeling techniques have been employed to predict the behavior of these derivatives before experimental validation.

In conclusion, 5-Chloro-2-hydroxypyridine-4-acetonitrile (CAS No: 1227507-99-4) represents a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it indispensable in synthetic chemistry. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is expected to grow further.